Cas no 1146157-62-1 (1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol)

• Product Name: 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol
• CAS No: 1146157-62-1
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 5042765
• Update Time: 2025-08-05

1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-trifluoromethylbenzyl)azetidin-3-ol
• 1-[[4-(trifluoromethyl)phenyl]methyl]azetidin-3-ol
• 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol
• 1-(4-trifluoromethyl-benzyl)azetidin-3-ol
• 1-(4-trifluoromethylbenzyl)-azetidin-3-ol
• 1-(4-(Trifluoromethyl)benzyl)azetidin-3-ol

• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-3-1-8(2-4-9)5-15-6-10(16)7-15/h1-4,10,16H,5-7H2
• InChI Key： USGRNYYJEYLMST-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1CC(C1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol

Compound CAS No 1146157-62-1: 1-{[4-(Trifluoromethyl)Phenyl]Methyl}Azetidin-3-Ol

The compound with CAS number 1146157-62-1, known as 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its azetidin-3-ol backbone, which is a four-membered ring structure containing an alcohol group at the third position, and a trifluoromethyl-substituted phenyl methyl group attached to the nitrogen atom of the azetidine ring.

The azetidin-3-ol moiety is a key structural feature of this compound, contributing to its unique chemical properties and potential biological activities. Azetidines are known for their rigidity and strained ring structure, which can influence the molecule's stability and reactivity. The presence of the trifluoromethyl group on the phenyl ring further enhances the molecule's electronic properties, making it a promising candidate for various applications in drug design and synthesis.

Recent studies have highlighted the potential of 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol as a precursor for the development of bioactive compounds. Its ability to undergo various chemical transformations, such as nucleophilic substitutions and oxidations, makes it versatile in synthetic chemistry. For instance, researchers have explored its use in the synthesis of peptide mimetics and other bioactive agents with improved pharmacokinetic profiles.

The trifluoromethyl group attached to the phenyl ring plays a crucial role in modulating the compound's physicochemical properties. This group introduces electron-withdrawing effects, which can influence the molecule's lipophilicity, solubility, and metabolic stability. These properties are essential for designing drugs with optimal absorption, distribution, metabolism, and excretion (ADME) characteristics.

In terms of biological activity, 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol has shown potential as a lead compound in the development of kinase inhibitors and other enzyme-targeted therapies. Its rigid structure and functional groups provide opportunities for specific interactions with biological targets, making it a valuable tool in medicinal chemistry research.

From a synthetic standpoint, this compound can be prepared through various routes, including nucleophilic aromatic substitution and alkylation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired scale of production. Recent advancements in catalytic methods have further streamlined its synthesis, making it more accessible for large-scale applications.

Moreover, 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol has been investigated for its role in chiral induction and asymmetric synthesis. Its chiral center at the azetidine ring provides an excellent platform for enantioselective reactions, which are critical in producing enantiomerically pure compounds with desired pharmacological properties.

In conclusion, CAS No 1146157-62-1, or 1-{[4-(trifluoromethyl)phenyl]methyl}azetidin-3-ol, is a versatile and intriguing molecule with significant potential in drug discovery and chemical synthesis. Its unique structure, combined with its favorable physicochemical properties, positions it as a valuable asset in advancing modern medicinal chemistry research.